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Compound of Interest

Compound Name: Actinopyrone C

Cat. No.: B011521

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed research model for the investigation of Actinopyrone C, a
sesquiterpenoid natural product isolated from Streptomyces pactum. [1][2]Given the limited
specific data on Actinopyrone C, this model incorporates information from related
actinopyrones and general pharmacological principles to propose a comprehensive research
plan.

Compound Profile: Actinopyrone C

Actinopyrone C is a member of the actinopyrone family of natural products. Its structure has
been determined, revealing a complex sesquiterpenoid. [1][2] Table 1: Physicochemical
Properties of Actinopyrone C
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Property Value Source
Molecular Formula C26H3804 [1]
5-ethyl-2-

[(2E,5E,7E,9R,10S,117)-10-
hydroxy-3,7,9,11-

IUPAC Name ) [1]
tetramethyltrideca-2,5,7,11-
tetraenyl]-6-methoxy-3-

methylpyran-4-one

Producing Organism Streptomyces pactum [2][3]

Biological Activities and Potential Therapeutic Areas

Actinopyrone C has been reported to exhibit coronary vasodilating and weak antimicrobial
activities. [3]JAnalogs of Actinopyrone C have demonstrated cytotoxic effects against human
cancer cell lines, suggesting a potential for anticancer research. [4][5] Table 2: Summary of
Reported and Potential Biological Activities of Actinopyrones
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. . . Reported for Reported for Potential
Biological Activity . .
Actinopyrone C Analogs Therapeutic Area

Cardiovascular
Coronary Vasodilation  Yes [3] diseases (e.g.,

angina, hypertension)

Weak activity against
o ] some Gram-positive . _
Antimicrobial ) Yes Infectious diseases
bacteria and

dermatophytes [3]

o Yes (e.g.,
Cytotoxicity Not Reported ) Oncology
Actinopyrone D) [4]

Oncology, diseases

GRP78 Yes (Actinopyrone D) ] ]
] Not Reported associated with ER
Downregulation [3]
stress
) Yes (Actinopyrone D)
Induction of ER Stress  Not Reported Oncology

[3]

Proposed Mechanisms of Action and Signaling
Pathways

Based on the activities of related compounds and general pharmacology, the following
mechanisms of action are proposed for investigation.

Cytotoxicity via Endoplasmic Reticulum (ER) Stress and
GRP78 Downregulation

A related compound, Actinopyrone D, has been shown to downregulate the 78 kDa glucose-
regulated protein (GRP78), a key chaperone in the ER, and induce cell death under ER stress.
[3]This suggests a promising avenue for investigating the anticancer potential of Actinopyrone
C.

Caption: Proposed ER stress-mediated apoptotic pathway for Actinopyrone C.
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Coronary Vasodilation

The coronary vasodilating effect of Actinopyrone C could be mediated by several common
pathways in vascular smooth muscle cells.

Many vasodilators act by increasing nitric oxide (NO) production, which in turn activates soluble
guanylate cyclase (sGC) to produce cyclic guanosine monophosphate (cGMP), leading to
smooth muscle relaxation.

Caption: Hypothetical involvement of the NO/cGMP pathway in Actinopyrone C-induced
vasodilation.

Vasodilation can also be achieved by modulating the activity of potassium (K+) and calcium
(Ca2+) channels in vascular smooth muscle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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